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Compound of Interest

Compound Name: Diethyl chlorophosphite

Cat. No.: B120558

An In-depth Technical Guide to the Safety Data for Diethyl Chlorophosphite

For researchers, scientists, and drug development professionals, a thorough understanding of
the safety profile of chemical reagents is paramount. This guide provides a detailed overview of
the safety information for diethyl chlorophosphite (CAS No. 589-57-1), also known as diethyl
chlorophosphonite, based on its Safety Data Sheet (SDS). The information is presented to be
easily accessible and comparable for laboratory and development settings.

Hazard Identification and Classification

Diethyl chlorophosphite is classified as a hazardous substance, presenting multiple
significant risks that necessitate careful handling.[1] It is a highly flammable liquid and vapor
that reacts violently with water.[2] The substance is corrosive, causing severe skin burns and
eye damage.[2][3][4][5] Furthermore, it may cause respiratory irritation.[2][3][4][5]

GHS Hazard Statements:

H225: Highly flammable liquid and vapour.[2][4]

H314: Causes severe skin burns and eye damage.[2][4]

H335: May cause respiratory irritation.[2][4]

EUHO014: Reacts violently with water.[2]
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The following table summarizes the GHS classification for diethyl chlorophosphite.

Hazard Class Hazard Category GHS Code
Flammable liquids Category 2 H225
Skin Corrosion/Irritation Category 1B H314
Serious Eye Damage/Eye
o Category 1 H314

Irritation
Specific target organ toxicity —

-p J J Y Category 3 H335
single exposure
Supplemental Hazard - EUHO014

Physical and Chemical Properties

The physical and chemical properties of diethyl chlorophosphite are critical for safe handling
and storage. It is a fuming liquid with a characteristic odor of acid chlorides.[1]

Property Value

Molecular Formula C4H10CIO2P

Molecular Weight 156.55 g/mol [2]

Appearance Clear colorless liquid[2]

Boiling Point 153-155 °C (lit.)[6] 56-57.5 °C @ 30 mmHg (lit.)
Density 1.089 g/mL at 20 °C (lit.)[6]

Specific Gravity 1.082 g/cm3 [7] 1.096[1]

Flash Point 1°C (33.8 °F) - closed cup[2] 25 °C (77 °F)[7]

Refractive Index

n20/D 1.434 (lit.)[6]

Water Solubility

Reacts with water[6]

Vapor Density

>1 (air=1)[1]
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Toxicology and Health Effects

No significant acute toxicological data has been identified in literature searches.[1] However,
the material is known to cause chemical burns to the skin, eyes, and gastrointestinal tract upon
contact or ingestion.[1] Inhalation of vapors may cause lung edema, with symptoms potentially
delayed for several hours.[1]

Exposure Route Effect

Causes respiratory irritation.[3] May cause lung

Inhalation
edema.[1]
Skin Causes severe skin burns.[1][3]
Eyes Causes serious eye damage.[1][3]
) Can produce chemical burns in the oral cavity
Ingestion

and gastrointestinal tract.[1]

Note: No quantitative toxicity data (e.g., LD50, LC50) was available in the searched SDSs.

Experimental Protocols Referenced in Safety Data

The provided Safety Data Sheets are summary documents and do not contain detailed
experimental protocols for the determination of physical or toxicological properties. This data is
typically generated through standardized testing methods (e.g., OECD, ISO guidelines) which
are not detailed in the SDS itself.

Safety Procedures and Logical Workflow

The overall safety workflow for handling diethyl chlorophosphite involves a logical
progression from hazard identification to appropriate response measures. This can be
visualized as a continuous cycle of assessment, prevention, and reaction.
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Hazard Identification & Assessment

Review SDS:
- GHS Classification (H225, H314, H335)
- Physical/Chemical Properties
- Reactivity (Violent with water)

/

Engineering Controls:
- Fume hood / Local exhaust
- Explosion-proof equipment
- Eyewash stations & safety showers

Personal Protective Equipment (PPE):
- Chemical safety goggles / face shield
- Protective gloves (e.g., PVC)

- Protective clothing
- Approved respirator

Prevention & Control Meas%s\
\ 4

Safe Handling & Storage:
- Ground/bond container
- Use non-sparking tools
- Store in cool, dry, well-ventilated area
- Keep away from heat, sparks, open flames
- Keep away from incompatible materials (water, oxidizing agents)

case of failure n case of failure

n case of failure

Accidental Release:
- Remove ignition sources
- Ventilate area
- Absorb with inert material (sand, silica gel)
- Do not expose spill to water

\ Respgynse & EmergMedures

First Aid:

- Eyes: Rinse with water for 15+ mins
- Skin: Wash with soap and water, remove contaminated clothing
- Inhalation: Move to fresh air
- Ingestion: Do NOT induce vomiting

Fire Fighting:
- Use CO2, dry chemical, or foam
- DO NOT use water
- Wear self-contained breathing apparatus (SCBA)

- Seek immediate medical attention

J

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of diethyl chlorophosphite.

Handling and Storage

Precautions for Safe Handling:
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» Avoid all personal contact, including inhalation.[1]

e Use only in a well-ventilated area or outdoors, preferably under a chemical fume hood.[3][7]

o Wear appropriate personal protective equipment (PPE).[3]

o Keep away from heat, sparks, open flames, and hot surfaces.[3]

e Use non-sparking tools and explosion-proof equipment.[3][7]

e Ground and bond containers and receiving equipment to prevent static electricity discharge.

[3]

Do not allow the material to come into contact with water.[4][7]

Conditions for Safe Storage:

Store in a dry, cool, and well-ventilated place.[3][4]

Keep containers tightly closed.[3][4]

Store in a corrosives area, away from heat and ignition sources.[3]

Recommended storage temperature is 2-8 °C.[4][6]

Incompatible materials include water, strong oxidizing agents, and strong bases.[3]

Exposure Controls and Personal Protection

Engineering controls and personal protective equipment are essential to minimize exposure.
Engineering Controls:

e Ensure adequate ventilation, using process enclosures or local exhaust ventilation.[1][4]

» Ventilation equipment should be explosion-resistant.[1]

o Eyewash stations and safety showers must be close to the workstation.[3]
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Personal Protective Equipment (PPE):

Protection Type

Specification

Wear appropriate protective eyeglasses or
chemical safety goggles as described by

OSHA's eye and face protection regulations in

Eye/Face
29 CFR 1910.133 or European Standard
EN166.[3] A full face shield is also
recommended.[1]
Wear chemical protective gloves (e.g., PVC)
Skin and appropriate protective clothing to prevent

skin exposure.[1]

Respiratory

If exposure limits are exceeded or irritation is
experienced, a NIOSH/MSHA or European
Standard EN 149 approved full-facepiece airline
respirator in positive pressure mode is

recommended.[3]

First Aid Measures

Immediate medical attention is required for all routes of exposure.[3]
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Exposure Route

First Aid Procedure

Inhalation

Remove the victim to fresh air. If not breathing,
give artificial respiration. Seek immediate

medical attention.[3]

Skin Contact

Immediately wash off with soap and plenty of
water while removing all contaminated clothing

and shoes. Get medical attention.[3]

Eye Contact

Rinse immediately with plenty of water, also
under the eyelids, for at least 15 minutes.

Immediate medical attention is required.[3]

Ingestion

Do NOT induce vomiting. Rinse mouth with
water and call a physician immediately. If

possible, drink milk afterwards.[3][4]

Firefighting and Accidental Release Measures

Firefighting:

¢ Suitable Extinguishing Media: Carbon dioxide (CO2), dry chemical, chemical foam, or water

mist to cool containers.[3]

o Unsuitable Extinguishing Media: Water should not be used directly on the substance as it

reacts violently.[4]

o Specific Hazards: The substance is flammable and containers may explode when heated.

Vapors can form explosive mixtures with air and may travel to an ignition source and flash

back.[3] Thermal decomposition can release irritating and toxic gases such as carbon

monoxide, carbon dioxide, oxides of phosphorus, and hydrogen chloride gas.[3]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[3]

Accidental Release:

» Remove all sources of ignition and take precautionary measures against static discharge.[3]
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Ensure adequate ventilation.

Absorb the spill with inert material such as sand, silica gel, or universal binder.[3]

Do not expose the spilled material to water.[7]

Collect the absorbed material in suitable, closed containers for disposal.[3]

This guide is intended to provide a comprehensive summary of the available safety data for
diethyl chlorophosphite. It is not a substitute for a thorough review of the full Safety Data
Sheet and adherence to all institutional and regulatory safety protocols. Always consult the
original SDS before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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